N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C21H14N4O3S/c26-21(14-7-8-16-18(10-14)29-12-22-16)23-15-5-2-1-4-13(15)11-19-24-20(25-28-19)17-6-3-9-27-17/h1-10,12H,11H2,(H,23,26)
• InChI Key: PNRAQCKVEBGMCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C21H14N4O3S
• Molecular Weight: 402.4 g/mol
• CAS No.: 1706381-58-9

Description

“N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[d]thiazole-6-carboxamide” is a complex organic compound that contains several heterocyclic rings, including a furan ring, an oxadiazole ring, and a benzothiazole ring. The compound is part of a class of compounds known as thiazoles, which are known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several heterocyclic rings, including a furan ring, an oxadiazole ring, and a benzothiazole ring. These rings are connected by a series of carbon and nitrogen atoms. The exact structure can be determined through techniques such as NMR spectroscopy, FT-IR spectroscopy, and mass spectrometry.

Scientific Research Applications

Anticancer Activity

Research on similar compounds has revealed significant anticancer properties. A study by Ravinaik et al. (2021) on substituted benzamides showed moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), indicating the potential of such compounds in cancer treatment strategies Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides.

Antiplasmodial Activities

Derivatives of furazan-3-amine, structurally related to the query compound, have shown promising antiplasmodial activities. A Medicines for Malaria Venture (MMV) project highlighted N-acylated furazan-3-amine derivatives that exhibited activity against different strains of Plasmodium falciparum, demonstrating the importance of acyl moiety in the activity profile of these compounds New Acyl Derivatives of 3-Aminofurazanes and Their Antiplasmodial Activities.

EGFR Inhibitors for Cancer Therapy

A novel series of benzo[d]thiazole-2-carboxamide derivatives have been designed, synthesized, and evaluated for their cytotoxicity against cancer cell lines overexpressing the epidermal growth factor receptor (EGFR). These studies suggest that derivatives with a furan moiety might act as EGFR inhibitors, providing a potential pathway for targeting specific cancer cells with reduced toxicity to normal cells Design, synthesis and cytotoxic evaluation of a novel series of benzo[d]thiazole-2-carboxamide derivatives as potential EGFR inhibitors.

Mechanism of Action

Target of action

They have been employed as medicines in a number of distinct disease areas .

Mode of action

Many compounds with these moieties interact with biological targets through various mechanisms, often involving interactions with proteins or enzymes that lead to changes in cellular processes .

Biochemical pathways

Without specific information on this compound, it’s challenging to identify the exact biochemical pathways it affects. Furan, oxadiazole, and thiazole derivatives have been found to interact with a variety of biochemical pathways, often related to their antimicrobial, anti-inflammatory, and antitumor activities .

Result of action

Furan, oxadiazole, and thiazole derivatives have been reported to have various effects at the molecular and cellular levels, often related to their antimicrobial, anti-inflammatory, and antitumor activities .

Biochemical Analysis

Biochemical Properties

Compounds containing similar functional groups have been shown to interact with various enzymes, proteins, and other biomolecules . For instance, thiazole derivatives have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Cellular Effects

Based on the known activities of similar compounds, it can be hypothesized that this compound may influence cell function through its interactions with various cellular pathways . For example, it could potentially impact cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Given the complexity of the molecule, it is likely that it interacts with various enzymes or cofactors and may have effects on metabolic flux or metabolite levels .